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Compound of Interest

Compound Name: Methyl tridecanoate

Cat. No.: B150387

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
Methyl Tridecanoate (CAS 1731-88-0), a saturated fatty acid methyl ester.[1][2] This
document is intended for use by researchers, scientists, and professionals in drug development
and related fields. Methyl Tridecanoate serves as an intermediate in organic synthesis, a
reference standard in gas chromatography, and is explored in biochemical research for its
potential anti-inflammatory activity.[3][4]

Core Physical and Chemical Properties

The fundamental identifiers and properties of Methyl Tridecanoate are summarized below,
providing a foundational understanding of the compound.
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Identifier Value

IUPAC Name methyl tridecanoate[1]

Synonyms T-ridecanoic acid, methyl ester; Methyl n-
tridecanoate[1][5]

CAS Number 1731-88-0[1][5][6]

Molecular Formula C14H2802[1][5][6]

Molecular Weight 228.37 g/mol [1][5][6]

Appearance Clear, colorless liquid; Low melting solid[1][3][7]

Quantitative Physical Data

The following tables present key quantitative physical properties of Methyl Tridecanoate,

compiled from various literature sources and supplier specifications. These values are critical

for experimental design, process development, and quality control.

Table 1: Thermodynamic Properties

Property Value

Melting Point 5.0 to 7.0 °C[8]

Conditions

760.00 mm Hg

5.5 °C[9][10][11]

Literature Value

7 °C [ 44.6 °F[7][12][13]

Boiling Point 288.00 to 290.00 °C[8] @ 760.00 mm Hg
130 - 132 °C[7] @ 4 torr
131 °C[8][9][10][11] @ 4.00 mm Hg

Flash Point > 110 °C / > 230 °F[7][8]

Tag Closed Cup (TCC)

Vapor Pressure 0.00129 mmHg[1]

| | 0.002000 mmHg[8] | @ 25.00 °C (estimated) |
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Table 2: Physicochemical Properties

Property Value Conditions
Density 0.864 g/mL[9][10][11] @ 25°C
0.865 to 0.870[8][14] @ 20.00 °C

0.87 g/mL[7]

Refractive Index 1.43300 to 1.43600[8][14] @ 20.00 °C

n20/D 1.435[9][11] Literature Value

Soluble in alcohol, ether,
Solubility benzene, chloroform,
methanol.[8][15][16]

Estimated water solubility:

Insoluble in water.[8][15]
0.3631 mg/L @ 25 °C.[8]

| logP (o/w) | 5.880 to 6.3[8][14] | Estimated |

Experimental Protocols

The accurate determination of physical properties is paramount for research and development.
The following sections detail the standard methodologies for measuring the key parameters of
Methyl Tridecanoate.

Purity Determination by Gas Chromatography (GC)

Gas chromatography is the standard method for assessing the purity of fatty acid methyl esters
(FAMES) like Methyl Tridecanoate.[17][18]

Objective: To quantify the purity of a Methyl Tridecanoate sample and identify any impurities.

Principle: The sample is vaporized and injected onto a chromatographic column. Components
are separated based on their boiling points and interaction with the stationary phase. A Flame
lonization Detector (FID) is typically used for quantification.
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Methodology:
e Instrument Setup:
o Gas Chromatograph: Agilent Intuvo 9000 GC or similar.[19]

o Column: A polar capillary column, such as a SUPELCOWAX 10 (0.53 mm x 30 m) or
Agilent Intuvo HP-Innowax (60 m x 0.32 mm, 0.5 ym), is suitable for FAME analysis.[18]
[19]

o Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 2.1 mL/min).[19]

o Injector: Split/splitless inlet, set to a temperature of 270 °C with a high split ratio (e.g.,
100:1).[19]

o Detector: Flame lonization Detector (FID) set to 300 °C.[19]
e Sample Preparation:
o If the sample is neat, dilute it in an appropriate solvent like hexane or toluene.

o Methyl Tridecanoate can also be used as an internal standard for the analysis of other
lipids.[17]

o Chromatographic Conditions:

o Oven Program: An isothermal run at 215-225°C may be sufficient.[18] Alternatively, a
temperature program can be used, for instance, holding at 60 °C for 10 minutes, followed
by a ramp to a higher temperature to elute all components.[19]

e Analysis:
o Inject a small volume (e.g., 0.5 - 1.0 pL) of the prepared sample.[19]

o Record the chromatogram. The area of the peak corresponding to Methyl Tridecanoate is
compared to the total area of all peaks to calculate the purity in percent (area %).
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Melting Point Determination by Differential Scanning
Calorimetry (DSC)

DSC is a precise thermoanalytical technique for determining the melting point and phase
transitions of materials.[12][20]

Objective: To determine the onset and peak melting temperatures of Methyl Tridecanoate.

Principle: DSC measures the difference in the amount of heat required to increase the
temperature of a sample and a reference as a function of temperature. A phase transition, like
melting, results in an endothermic peak on the DSC thermogram.

Methodology:
e Sample Preparation:

o Accurately weigh a small amount of the sample (typically 2-5 mg) into an aluminum DSC
pan.

o Seal the pan hermetically.
e Instrument Setup:
o Place the sample pan and an empty reference pan into the DSC cell.

e Thermal Program:

o

To erase the sample's previous thermal history, first heat it to 80°C and hold for 5 minutes.
[12]

[e]

Cool the sample at a controlled rate (e.g., 10°C/min) to a low temperature, such as -50°C,
to ensure complete crystallization.[12]

[¢]

Hold at this temperature for 5 minutes.[12]

o

Heat the sample at a constant rate (e.g., 5 or 10°C/min) to a temperature well above the
melting point (e.g., 50°C).[4][12]
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o Data Analysis:
o Record the heat flow versus temperature to generate a DSC thermogram.

o The melting point is typically reported as the peak temperature of the endothermic melting
event. The onset temperature, where melting begins, is also a valuable parameter.[12]

Density Determination using a Pychometer

The pycnometer method is a highly accurate technique for determining the density of a liquid
by precisely measuring a known volume of it.[6][8][9]

Objective: To accurately measure the density of liquid Methyl Tridecanoate at a specific
temperature.

Principle: Density is calculated from the mass of the liquid that completely fills a glass flask
(pycnometer) of a known, calibrated volume.

Methodology:
e Preparation:
o Thoroughly clean and dry the pycnometer and its stopper.
o Weigh the empty, dry pycnometer on an analytical balance (M1).[8]
e Measurement:
o Fill the pycnometer with Methyl Tridecanoate, taking care to avoid air bubbles.
o Insert the stopper, allowing excess liquid to exit through the capillary hole.[8]

o Place the filled pycnometer in a thermostatic bath set to the desired temperature (e.qg.,
20°C or 25°C) until thermal equilibrium is reached.[8]

o Remove the pycnometer from the bath, carefully dry the exterior, and weigh it (M2).[8]

e Calculation:
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o The mass of the liquid is (M2 - M1).

o The density (p) is calculated using the formula: p = (M2 - M1) / V, where V is the calibrated
volume of the pycnometer.

Refractive Index Measurement using an Abbe
Refractometer

The refractive index is a fundamental physical property used for substance identification and
purity assessment. The Abbe refractometer is the standard instrument for this measurement.[1]

[51[7]
Objective: To measure the refractive index of liquid Methyl Tridecanoate.

Principle: The instrument measures the critical angle of total internal reflection of a thin layer of
the sample held between two prisms. This angle is directly related to the refractive index.

Methodology:
» Calibration and Setup:

o Turn on the light source and circulate water from a thermostatic bath through the
refractometer prisms to maintain a constant temperature (e.g., 20°C).[3]

o Calibrate the instrument using a standard of known refractive index, such as distilled
water.[1]

e Measurement:

o

Open the prisms and clean their surfaces with a soft tissue and an appropriate solvent
(e.g., ethanaol).

o

Place 2-3 drops of the Methyl Tridecanoate sample onto the surface of the lower prism
and close the prisms firmly.[7]

o

Looking through the eyepiece, rotate the prism assembly until the light-dark boundary
appears in the field of view.[7]
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[e]

If a colored band is visible, adjust the compensator knob to obtain a sharp, achromatic
boundary.[7]

[e]

Align this boundary precisely with the crosshairs in the eyepiece.[1]

o

Read the refractive index value directly from the instrument's scale.[7]

[¢]

Perform at least three separate measurements and report the average value.[3]

Workflow and Visualizations

The following diagram illustrates a typical workflow for the characterization of a Methyl
Tridecanoate sample.
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Caption: Workflow for the physical characterization of a Methyl Tridecanoate sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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